2-(5-methyl-3-oxo-7-pyridin-2-yl[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(5-methyl-3-oxo-7-pyridin-2-yl-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H18N6O2/c1-13-7-3-4-8-15(13)23-19(27)12-25-20(28)26-14(2)22-17(11-18(26)24-25)16-9-5-6-10-21-16/h3-11H,12H2,1-2H3,(H,23,27)
• InChI Key: KYJWEASRJNJYKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)N3C(=NC(=CC3=N2)C4=CC=CC=N4)C
• Molecular Formula: C20H18N6O2
• Molecular Weight: 374.4 g/mol

Description

2-(5-methyl-3-oxo-7-pyridin-2-yl[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18N6O2 and its molecular weight is 374.404. The purity is usually 95%.
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Scientific Research Applications

Antiasthma Agents

A study by Medwid et al. (1990) investigated compounds related to the triazolo[1,5-c]pyrimidine class for their potential as antiasthma agents. They found that certain derivatives, including those with a pyridinyl group, exhibited significant activity as mediator release inhibitors, suggesting potential applications in asthma treatment (Medwid et al., 1990).

Amplifiers of Phleomycin

Brown et al. (1978) reported the synthesis of s-Triazolo[4,3-a]pyridine derivatives, which showed potential as amplifiers of phleomycin against E. coli. This suggests a role in enhancing the effectiveness of certain antibiotics (Brown et al., 1978).

Insecticidal Activity

Fadda et al. (2017) synthesized new compounds incorporating the triazolo[1,5-c]triazine moiety to test their insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research indicates potential applications in pest control (Fadda et al., 2017).

Antibacterial Activity

A study by Lahmidi et al. (2019) synthesized a pyrimidine derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring and assessed its antibacterial activity against various bacterial strains. This suggests its potential in the development of new antibacterial agents (Lahmidi et al., 2019).

Pharmaceutical Chemistry

Research by Ibrahim et al. (2011) involved the synthesis of 1,2,3-Triazolo[4,5-b]pyridine derivatives, indicating a broad interest in this class of compounds in the field of pharmaceutical chemistry, potentially for the development of new drugs (Ibrahim et al., 2011).

Antitumor and Antimicrobial Activities

Riyadh (2011) synthesized N-arylpyrazole-containing enaminones and explored their use in producing pyridine derivatives with antitumor and antimicrobial activities, highlighting the compound's potential in cancer and infectious disease treatment (Riyadh, 2011).

Mechanism of Action

Target of Action

Compounds with a similar triazole nucleus have been found to bind with a variety of enzymes and receptors, showing versatile biological activities .

Mode of Action

It is known that triazole compounds can interact with their targets, leading to various biological effects .

Biochemical Pathways

Triazole compounds are known to affect a variety of biochemical pathways due to their ability to bind with different enzymes and receptors .

Result of Action

Compounds with a similar triazole nucleus have been found to exhibit a range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .